6-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-(3,4-dimethylbenzyl)-5-methylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 6-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-[(3,4-dimethylphenyl)methyl]-5-methylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C24H19ClN4O2S/c1-13-8-9-16(10-14(13)2)11-29-12-26-23-19(24(29)30)15(3)20(32-23)22-27-21(28-31-22)17-6-4-5-7-18(17)25/h4-10,12H,11H2,1-3H3
• InChI Key: MIPJVLTWBGAVHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CN2C=NC3=C(C2=O)C(=C(S3)C4=NC(=NO4)C5=CC=CC=C5Cl)C)C
• Molecular Formula: C24H19ClN4O2S
• Molecular Weight: 463.0 g/mol

Description

Oxadiazoles are a class of heterocyclic compounds that contain an oxadiazole ring, which is a five-membered ring with two carbon atoms, one oxygen atom, and two nitrogen atoms. They are known for their broad range of chemical and biological properties. Thienopyrimidinones, on the other hand, are a class of compounds that contain a thienopyrimidinone ring, which is a fused ring system with a thiophene ring and a pyrimidinone ring.

Synthesis Analysis

The synthesis of oxadiazoles often involves the reaction of an acid hydrazide with a carboxylic acid in the presence of phosphorus oxychloride. This forms a hydrazide derivative, which then reacts further to form the oxadiazole.

Mechanism of Action

The mechanism of action of a compound depends on its intended use, such as whether it’s used as a drug, a catalyst, a dye, etc. For oxadiazole derivatives, they have been reported to show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity.

Future Directions

Oxadiazoles and thienopyrimidinones are areas of active research due to their wide range of biological activities. Future research may focus on synthesizing new derivatives and testing their biological activities, with the goal of developing new drugs or other useful compounds.